Cas no 1805969-35-0 (Methyl 4,6-dibromo-2-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 4,6-dibromo-2-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805969-35-0
• MF: C₉H₇Br₂F₂NO₂
• MW: 358.962188005447
• CID: 4850838
• Update Time: 2025-10-17

Methyl 4,6-dibromo-2-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,6-dibromo-2-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C9H7Br2F2NO2/c1-16-7(15)2-4-5(10)3-6(11)14-8(4)9(12)13/h3,9H,2H2,1H3
• InChI Key： YJJBMZRASZPXBQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(F)F)C=1CC(=O)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4,6-dibromo-2-(difluoromethyl)pyridine-3-acetate

Comprehensive Overview of Methyl 4,6-dibromo-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1805969-35-0)

Methyl 4,6-dibromo-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1805969-35-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and dibromo substitutions, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining halogenated and fluorinated groups, makes it a valuable intermediate for synthesizing bioactive molecules.

The compound's pyridine core is a common motif in medicinal chemistry, often associated with antimicrobial, antiviral, and anti-inflammatory properties. Researchers are particularly interested in its difluoromethyl group, which can enhance metabolic stability and bioavailability in drug candidates. Recent studies highlight its role in developing kinase inhibitors and enzyme modulators, addressing growing demand for targeted therapies in oncology and neurology.

In agrochemical applications, Methyl 4,6-dibromo-2-(difluoromethyl)pyridine-3-acetate serves as a precursor for novel pesticides and herbicides. The dibromo substitution pattern contributes to its reactivity, enabling the synthesis of compounds with improved pest resistance profiles. With increasing global focus on sustainable agriculture, this molecule aligns with trends toward eco-friendly crop protection solutions.

Synthetic accessibility of CAS 1805969-35-0 has been optimized through modern cross-coupling reactions and fluorination techniques. Advanced purification methods like HPLC and crystallization ensure high purity (>98%), meeting stringent requirements for pharmaceutical intermediates. Analytical characterization typically involves NMR, LC-MS, and elemental analysis, with spectral data available in major chemical databases.

From a commercial perspective, Methyl 4,6-dibromo-2-(difluoromethyl)pyridine-3-acetate occupies a niche but growing market segment. Suppliers emphasize GMP-compliant production and custom synthesis services to cater to diverse research needs. Storage recommendations typically include protection from moisture at 2-8°C under inert atmosphere to maintain stability.

Environmental and safety assessments indicate proper handling with standard PPE is sufficient for laboratory use. The compound's fluorinated pyridine structure has shown favorable biodegradation profiles in preliminary studies, though comprehensive ecotoxicological data remains an active research area. Regulatory status varies by region, with most jurisdictions classifying it as a standard research chemical.

Emerging applications include its use in organic electronics, where the difluoromethyl group contributes to electron-withdrawing properties in semiconductor materials. This aligns with industry demand for novel OLED components and photovoltaic materials. Computational chemistry studies predict interesting charge transport characteristics worth further exploration.

For researchers investigating structure-activity relationships, this compound offers valuable insights into halogen bonding effects and fluorine pharmacophores. Recent patent literature discloses derivatives of 1805969-35-0 with improved blood-brain barrier penetration, relevant to CNS drug development. These findings position the molecule as a versatile building block in modern medicinal chemistry.